Cas no 2229349-54-4 (3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yloxolane-2,5-dione)

• Product Name: 3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yloxolane-2,5-dione
• CAS No: 2229349-54-4
• MF: C₉H₈F₂N₂O₃
• MW: 230.168229103088
• CID: 6233641
• PubChem ID: 165713700
• Update Time: 2025-06-08

3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yloxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yloxolane-2,5-dione
• 3-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]oxolane-2,5-dione
• EN300-1974317
• 2229349-54-4

• Inchi： 1S/C9H8F2N2O3/c1-13-3-5(7(12-13)8(10)11)4-2-6(14)16-9(4)15/h3-4,8H,2H2,1H3
• InChI Key： ZMINUXNRYDOTHG-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(C)N=1)C1C(=O)OC(C1)=O)F

Computed Properties

• Exact Mass: 230.05029845g/mol
• Monoisotopic Mass: 230.05029845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.2Ų

Additional information on 3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yloxolane-2,5-dione

Introduction to 3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yloxolane-2,5-dione (CAS No: 2229349-54-4)

3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yloxolane-2,5-dione is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2229349-54-4, belongs to a class of heterocyclic derivatives that exhibit promising biological activities. The presence of multiple functional groups, including a difluoromethyl substituent and a pyrazol-4-yloxy moiety, makes it a particularly intriguing molecule for further study. The 2,5-diketone backbone further enhances its potential as a versatile intermediate in synthetic chemistry and drug development.

The difluoromethyl group is a well-documented pharmacophore that influences the electronic properties and metabolic stability of molecules. Its incorporation into the structure of this compound suggests that it may exhibit enhanced binding affinity to biological targets, a property that is highly valued in the design of novel therapeutic agents. Additionally, the pyrazol-4-yloxy group introduces a hydrophilic character, which can improve solubility and bioavailability—key factors in the development of effective pharmaceuticals.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have shown that derivatives of 3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yloxolane-2,5-dione may interact with various enzymes and receptors involved in inflammatory pathways. This aligns with the growing interest in developing small-molecule inhibitors for conditions such as arthritis and autoimmune disorders. The 2,5-diketone moiety has also been identified as a scaffold for molecules with antiviral properties, raising the possibility of its use in combating emerging infectious diseases.

In vitro studies have begun to explore the pharmacokinetic profile of this compound. Preliminary data suggest that it exhibits moderate solubility in aqueous solutions, which is advantageous for formulation into oral or injectable medications. Furthermore, preliminary toxicity assays indicate that it is well-tolerated at therapeutic doses, though further extensive testing is necessary to fully assess its safety profile. The methyl group at the 1-position of the pyrazole ring may contribute to metabolic stability by resisting oxidative degradation, a desirable trait for long-lasting drug efficacy.

The synthesis of 3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yloxolane-2,5-dione presents both challenges and opportunities for synthetic chemists. The integration of the difluoromethyl, pyrazol-4-yloxy, and 2,5-diketone functionalities requires careful planning to ensure regioselectivity and yield optimization. Recent methodologies involving transition-metal-catalyzed cross-coupling reactions have shown promise in constructing such complex frameworks efficiently. These advances not only streamline the synthesis process but also open doors for modifying the core structure to explore new analogs with enhanced properties.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals, where similar heterocyclic derivatives have demonstrated efficacy as plant growth regulators or pest repellents. Additionally, research into its photophysical properties could uncover applications in materials science, particularly in the development of organic light-emitting diodes (OLEDs) or fluorescent probes for biological imaging.

As interest in fluorinated compounds grows due to their improved pharmacokinetic profiles, 3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yloxolane-2,5-dione represents a cutting-edge example of how structural innovation can drive therapeutic discovery. Collaborative efforts between academia and industry are essential to translate these laboratory findings into clinical reality. By leveraging interdisciplinary approaches—combining organic synthesis, computational modeling, and pharmacological screening—researchers can accelerate the journey from bench to bedside.

The future direction for this compound involves expanding its chemical space through derivatization studies. Introducing variations at the pyrazol-4-yloxy or diketone positions could reveal novel bioactivities or improve pharmacological properties such as selectivity or duration of action. High-throughput screening campaigns coupled with structure-based drug design will be instrumental in identifying lead compounds worthy of further development.

In conclusion,3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yloxolane-2,5-dione (CAS No: 2229349-54-4) stands as a testament to the power of molecular design in addressing unmet medical needs. Its intricate architecture and functional diversity position it as a valuable scaffold for future drug discovery initiatives. Continued investigation into its synthesis, mechanism of action, and potential applications will undoubtedly contribute significantly to advancements in medicine and related fields.